Cas no 1805392-69-1 (4-(Aminomethyl)-5-(difluoromethyl)-2-hydroxy-3-nitropyridine)

• Product Name: 4-(Aminomethyl)-5-(difluoromethyl)-2-hydroxy-3-nitropyridine
• CAS No: 1805392-69-1
• MF: C₇H₇F₂N₃O₃
• MW: 219.145588159561
• CID: 4805240
• Update Time: 2025-11-06

4-(Aminomethyl)-5-(difluoromethyl)-2-hydroxy-3-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)-5-(difluoromethyl)-2-hydroxy-3-nitropyridine

• Inchi： 1S/C7H7F2N3O3/c8-6(9)4-2-11-7(13)5(12(14)15)3(4)1-10/h2,6H,1,10H2,(H,11,13)
• InChI Key： FFRYAUDYTCMHRN-UHFFFAOYSA-N
• SMILES： FC(C1=CNC(C(=C1CN)[N+](=O)[O-])=O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 370
• XLogP3: -1.2
• Topological Polar Surface Area: 101

Additional information on 4-(Aminomethyl)-5-(difluoromethyl)-2-hydroxy-3-nitropyridine

Market Research and Analysis of 4-(Aminomethyl)-5-(difluoromethyl)-2-hydroxy-3-nitropyridine (1805392-69-1) in Chemical-Biomedical Fields

The compound 4-(Aminomethyl)-5-(difluoromethyl)-2-hydroxy-3-nitropyridine, identified by the CAS number 1805392-69-1, has garnered significant attention in the chemical-biomedical research community. This compound exhibits unique structural features that make it a promising candidate for various applications, particularly in drug discovery and development. Recent studies have highlighted its potential as a lead molecule for anti-cancer therapies due to its ability to modulate key cellular pathways involved in tumor progression.

The global market demand for such specialized chemical compounds is driven by the increasing focus on personalized medicine and the development of targeted therapies. Researchers and pharmaceutical companies are actively exploring the synthetic routes and biological activities of 4-(Aminomethyl)-5-(difluoromethyl)-2-hydroxy-3-nitropyridine to assess its suitability for clinical trials. The compound's nitro group and hydroxyl functionalities are particularly intriguing, as they may contribute to its bioactivity and selectivity.

From a supply chain perspective, the availability of 1805392-69-1 is concentrated among a few specialized chemical manufacturers who cater to the needs of academic institutions and pharmaceutical firms. These suppliers emphasize high-purity synthesis to meet the stringent requirements of preclinical studies. The rising demand for this compound has also prompted innovations in synthetic methodologies, aiming to enhance yield and reduce production costs.

In terms of market trends, there is a growing preference for green chemistry approaches in the synthesis of such compounds. This shift is driven by regulatory pressures and the industry's commitment to sustainability. Researchers are exploring catalytic systems and alternative solvents to optimize the production process of 4-(Aminomethyl)-5-(difluoromethyl)-2-hydroxy-3-nitropyridine while minimizing environmental impact.

The future outlook for this compound appears promising, with ongoing studies focusing on its pharmacokinetics, toxicity profile, and efficacy in animal models. Collaborative efforts between academia and industry are expected to accelerate its progression from the laboratory to clinical applications. As the demand for innovative therapeutic agents continues to rise, 4-(Aminomethyl)-5-(difluoromethyl)-2-hydroxy-3-nitropyridine stands as a compelling candidate in the pipeline of next-generation drugs.